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Compound of Interest

Compound Name: Nilofabicin

Cat. No.: B1668466

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for evaluating the in vitro efficacy and
cytotoxicity of Nilofabicin (formerly CG-400549), a novel antibacterial agent. Nilofabicin is a
potent inhibitor of the bacterial enzyme enoyl-acyl carrier protein reductase (Fabl), a key
component of the type Il fatty acid biosynthesis (FASII) pathway. This pathway is essential for
bacterial survival, making it an attractive target for antimicrobial drug development.

Mechanism of Action

Nilofabicin exerts its antibacterial effect by specifically targeting and inhibiting Fabl. This
enzyme catalyzes the final, rate-limiting step in the elongation cycle of fatty acid synthesis. By
blocking this step, Nilofabicin disrupts the production of essential fatty acids required for
building and maintaining bacterial cell membranes, ultimately leading to bacteriostasis.
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Fatty Acid Elongation Cycle Enoyl-ACP

Reduction

Fabl (Enoyl-ACP Reductase)

Preparation

(Prepare Nilofabicin stock solution) Grepare 96-well microtiter plate) Grepare bacterial inoculum (0.5 McFarIandD
é \Assay oncedure )

Gerial dilute Nilofabicin in cation-adjusted Mueller-Hinton Broth (CAMHB)
Enoculate wells with bacterial suspensiorD
anubate at 37°C for 18-24 hours]

4 Data Ahalysis )

[Visually inspect for turbidita

Getermine the lowest concentration with no visible growth (MICD
g %
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G’repare bacterial culture to log phase] Grepare tubes with CAMHB and Nilofabicin at different MIC muItipIes]

Inoculate tubes with bacterial culture
Encubate at 37°C with shakingD

[Collect aliquots at time points (0, 2, 4, 8, 24hD

:

Gerform serial dilutions and plate on agaa

'

Encubate plates and count colonies (CFU/mLD

[Plot log10 CFU/mL vs. timej
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(Seed mammalian cells in a 96-well plata
;
Encubate for 24h to allow attachmenD
;
Great cells with serial dilutions of NiIofabicirD
;
chbate for 24-72 hour9
;
Gdd MTT reagent to each weD
;
Gncubate for 2-4 hourg
;
G\dd solubilization solution (e.g., DMSOD
;
Gead absorbance at 570 nrD
;
Galculate cell viability and determine ICS(D
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 To cite this document: BenchChem. [Application Notes and Protocols for Cell Culture Assays
with Nilofabicin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668466#cell-culture-assays-with-nilofabicin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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